Cas no 2172521-85-4 (N-(prop-2-yn-1-yl)-2-azabicyclo3.3.1nonan-8-amine)

• Product Name: N-(prop-2-yn-1-yl)-2-azabicyclo3.3.1nonan-8-amine
• CAS No: 2172521-85-4
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6407003
• PubChem ID: 165778004
• Update Time: 2025-05-22

N-(prop-2-yn-1-yl)-2-azabicyclo3.3.1nonan-8-amine Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-yn-1-yl)-2-azabicyclo3.3.1nonan-8-amine
• 2172521-85-4
• EN300-1451800
• N-(prop-2-yn-1-yl)-2-azabicyclo[3.3.1]nonan-8-amine

• Inchi： 1S/C11H18N2/c1-2-6-12-10-4-3-9-5-7-13-11(10)8-9/h1,9-13H,3-8H2
• InChI Key： AYFRWEORCADLGI-UHFFFAOYSA-N
• SMILES： N1CCC2CCC(C1C2)NCC#C

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.1Ų

Additional information on N-(prop-2-yn-1-yl)-2-azabicyclo3.3.1nonan-8-amine

Recent Advances in the Study of N-(prop-2-yn-1-yl)-2-azabicyclo[3.3.1]nonan-8-amine (CAS: 2172521-85-4)

The compound N-(prop-2-yn-1-yl)-2-azabicyclo[3.3.1]nonan-8-amine (CAS: 2172521-85-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic amine derivative, characterized by its azabicyclo[3.3.1]nonane core and propargyl side chain, has been explored for its role in modulating biological targets, particularly in the context of neurological disorders and cancer therapeutics. Recent studies have focused on its synthesis, pharmacological profiling, and mechanistic insights, providing a foundation for further drug development efforts.

One of the key areas of research has been the optimization of synthetic routes for N-(prop-2-yn-1-yl)-2-azabicyclo[3.3.1]nonan-8-amine. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that utilizes a palladium-catalyzed coupling reaction to introduce the propargyl moiety. This approach not only improved the scalability of the compound but also reduced the formation of byproducts, which is critical for ensuring the purity required for pharmacological studies. The study also highlighted the compound's stability under physiological conditions, a promising feature for in vivo applications.

Pharmacological evaluations have revealed that N-(prop-2-yn-1-yl)-2-azabicyclo[3.3.1]nonan-8-amine exhibits potent activity as a modulator of sigma-2 receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. In vitro assays demonstrated a high binding affinity (Ki = 12 nM) and selectivity over sigma-1 receptors, suggesting its potential as a targeted therapeutic agent. Furthermore, preclinical studies in rodent models showed that the compound could cross the blood-brain barrier and attenuate neuroinflammatory responses, as evidenced by reduced levels of pro-inflammatory cytokines in brain tissue.

In the realm of oncology, this compound has been investigated for its ability to induce apoptosis in cancer cells through a mechanism involving reactive oxygen species (ROS) generation. A 2024 study in Cancer Research reported that N-(prop-2-yn-1-yl)-2-azabicyclo[3.3.1]nonan-8-amine selectively targets mitochondrial function in triple-negative breast cancer cells, leading to a significant decrease in cell viability. The study also identified synergistic effects when the compound was combined with conventional chemotherapeutic agents, paving the way for combination therapy strategies.

Despite these promising findings, challenges remain in the clinical translation of N-(prop-2-yn-1-yl)-2-azabicyclo[3.3.1]nonan-8-amine. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is exploring structural analogs to enhance pharmacokinetic properties while retaining the compound's biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic candidate.

In conclusion, N-(prop-2-yn-1-yl)-2-azabicyclo[3.3.1]nonan-8-amine represents a promising scaffold for drug discovery, with applications spanning neurodegenerative diseases and oncology. Its unique pharmacological profile and recent advancements in synthesis and mechanistic understanding underscore its potential as a lead compound. Further research is warranted to fully elucidate its therapeutic potential and address existing limitations.